Cas no 213119-35-8 (Methanesulfonic acid, trifluoro-, 2,3-bis(octadecyloxy)propyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2,3-bis(octadecyloxy)propyl ester
• CAS No: 213119-35-8
• MF: C₄₀H₇₉F₃O₅S
• MW: 729.112483263016
• CID: 1400551
• PubChem ID: 71358306
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 2,3-bis(octadecyloxy)propyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2,3-bis(octadecyloxy)propyl ester
• 2,3-dioctadecoxypropyl trifluoromethanesulfonate
• 213119-35-8
• DTXSID30782322
• 2,3-BIS(OCTADECYLOXY)PROPYL TRIFLUOROMETHANESULFONATE

• Inchi： 1S/C40H79F3O5S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-46-37-39(38-48-49(44,45)40(41,42)43)47-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39H,3-38H2,1-2H3
• InChI Key： LIFUBTRHFUMHEK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC(COCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 728.56037
• Monoisotopic Mass: 728.56003128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 61.83